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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for emergency procedures involving N-Propyl nitrate. The information is intended for

researchers, scientists, and drug development professionals to ensure safety during

experiments.

Frequently Asked Questions (FAQs) - Exposure
Scenarios
Q1: What are the immediate symptoms of N-Propyl nitrate exposure?

Exposure to N-Propyl nitrate can cause symptoms such as anoxia (lack of oxygen) and

cyanosis (bluish discoloration of the skin).[1][2] Other effects include weakness, dizziness, and

severe headaches.[1][2] In animal studies, irritation of the eyes and skin, methemoglobinemia,

difficulty breathing, and exhaustion have been observed.[3][4]

Q2: What is the first aid procedure for skin contact with N-Propyl nitrate?

If N-Propyl nitrate comes into contact with the skin, promptly wash the contaminated area with

soap and water.[1][3] If the chemical has penetrated clothing, remove the clothing immediately

and wash the skin.[1][3] Seek prompt medical attention.[1] It is recommended to have

emergency shower facilities in the immediate work area.[5]

Q3: What should I do in case of eye contact with N-Propyl nitrate?
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Immediately irrigate the eyes with large amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[1][5][6] Get medical attention immediately.[1][6] Eye wash

fountains should be readily available in the work area.[5]

Q4: How should an inhalation exposure to N-Propyl nitrate be handled?

Move the exposed person to fresh air at once.[1][3] If breathing has stopped, perform artificial

respiration.[1] Keep the individual warm and at rest, and get medical attention as soon as

possible.[1] Symptoms of inhalation exposure can include blue lips, fingernails, and skin,

dizziness, headache, nausea, confusion, convulsions, and unconsciousness.[7]

Q5: What is the procedure if N-Propyl nitrate is accidentally ingested?

If N-Propyl nitrate is swallowed, get medical attention immediately.[3][4]

Troubleshooting Guide - Spills
Q1: What is the immediate action to take when a small N-Propyl nitrate spill occurs?

For a small spill (<1 L), immediately alert others in the area.[8] If the material is volatile and

flammable, control all ignition sources and ensure adequate ventilation.[5] Don appropriate

personal protective equipment (PPE), including gloves and goggles.[8] Confine the spill using

an absorbent material like vermiculite, dry sand, or earth.[1][5]

Q2: How should a large N-Propyl nitrate spill be managed?

For a large spill (>1 L), evacuate the area immediately.[5][8] Remove all ignition sources.[5][7]

Contact your institution's emergency response team or the local fire department.[5] Do not

attempt to clean up a large spill without proper training and equipment.[5] Isolate the spill or

leak area for at least 50 meters (150 feet) in all directions.[1]

Q3: What materials are suitable for absorbing N-Propyl nitrate?

Use non-combustible absorbent materials such as vermiculite, dry sand, or earth.[1][5] After

absorption, the material should be collected using clean, non-sparking tools and placed into

sealed containers for disposal.[1]

Q4: What are the fire hazards associated with N-Propyl nitrate spills?
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N-Propyl nitrate is a flammable liquid and a dangerous fire hazard.[5] Its vapors are heavier

than air and can travel to an ignition source and flash back.[5] It is also a strong oxidizer and

can ignite combustible materials like wood, paper, and oil.[5] In case of fire, poisonous gases,

including nitrogen oxides, are produced.[5] Containers may explode in a fire.[5]

Q5: What type of fire extinguisher should be used for an N-Propyl nitrate fire?

Use alcohol-resistant foam, dry chemical, or carbon dioxide extinguishers.[2][7] Water may be

ineffective in fighting a fire.[5] Use a water spray to keep fire-exposed containers cool.[5]

Quantitative Data Summary
The following tables summarize key quantitative data for N-Propyl nitrate.

Table 1: Exposure Limits

Agency TWA (8-hour) STEL (15-minute) IDLH

OSHA 25 ppm - 500 ppm

NIOSH 25 ppm 40 ppm 500 ppm

ACGIH 25 ppm 40 ppm -

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.[3][4][5][9][10]

Table 2: Physical and Chemical Properties

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b130209?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://www.benchchem.com/product/b130209?utm_src=pdf-body
https://cameochemicals.noaa.gov/chris/PNI.pdf
https://www.inchem.org/documents/icsc/icsc/eics1513.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://www.benchchem.com/product/b130209?utm_src=pdf-body
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0539.html
https://www.cdc.gov/niosh/npg/npgd0539.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://restoredcdc.org/www.cdc.gov/niosh/idlh/627134.html
https://www.airgas.com/msds/016734.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₃H₇NO₃

Molecular Weight 105.09 g/mol [10]

Appearance Colorless to straw-colored liquid[3][4]

Odor Ether-like[3][11]

Boiling Point 110°C (230°F)[7]

Flash Point 20°C (68°F)[3][4]

Lower Explosive Limit (LEL) 2%[3][4]

Upper Explosive Limit (UEL) 100%[3][4]

Specific Gravity 1.05 g/mL[7]

Vapor Pressure 18 mmHg at 20°C[3]

Water Solubility Poor[7]

Experimental Protocols
Protocol 1: Small Spill Clean-up Procedure

Immediate Actions:

Alert personnel in the immediate vicinity.

Remove all sources of ignition.

Ensure the area is well-ventilated.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves, safety goggles, and a lab coat.

Containment:
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Confine the spill to a small area using a non-combustible absorbent material (e.g.,

vermiculite, sand).

Absorption:

Slowly and carefully apply the absorbent material over the entire spill.

Collection:

Using non-sparking tools, collect the absorbed material and place it into a designated,

sealable container.

Decontamination:

Clean the spill surface with soap and water.

Disposal:

Label the container with the contents and dispose of it as hazardous waste according to

institutional guidelines.[5][7]

Protocol 2: Personal Decontamination Following Exposure

Skin Exposure:

Immediately remove any contaminated clothing.

Wash the affected skin area thoroughly with soap and water for at least 15 minutes.[5][6]

Seek medical attention.

Eye Exposure:

Immediately flush the eyes with copious amounts of water for at least 15 minutes at an

eyewash station, holding the eyelids open.[5][6]

Seek immediate medical attention.

Inhalation Exposure:
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Move the affected person to an area with fresh air.

If breathing is difficult or has stopped, provide respiratory support and call for emergency

medical assistance.[1][3]

Visual Workflow Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://cameochemicals.noaa.gov/chemical/4366
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0539.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Exposure Response

Skin Decontamination Eye Decontamination Inhalation Response

Exposure Occurs

Skin Contact Eye Contact Inhalation

Remove Contaminated Clothing Flush Eyes at Eyewash (15 min) Move to Fresh Air

Wash with Soap & Water (15 min)

Seek Medical Attention

Seek Immediate Medical Attention Provide Respiratory Support

Call for Emergency Medical Help
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N-Propyl Nitrate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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